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Introduction

Nano tungsten disulfide (WSz), a transition metal dichalcogenide, has emerged as a highly
effective solid lubricant and lubricant additive. Its unique layered crystal structure, composed of
a layer of tungsten atoms sandwiched between two layers of sulfur atoms (S-W-S), allows for
easy shearing between layers due to weak van der Waals forces.[1] This intrinsic property,
coupled with the benefits of nanoscale dimensions such as a large specific surface area,
makes nano WS: a superior material for reducing friction and wear in a wide range of
applications, from industrial machinery to aerospace components.[1][2] This document provides
detailed application notes, experimental protocols, and performance data for the utilization of
nano tungsten disulfide in lubrication.

Mechanism of Lubrication

The lubricating action of nano WSz is multi-faceted. In its nanopatrticle form, it can act as a
"micro-bearing," transforming sliding friction into rolling friction at the interface of moving parts.
[3] Additionally, under pressure, these nanopatrticles can exfoliate, forming a protective tribofilm
on the surfaces of the interacting components.[4] This film prevents direct metal-to-metal
contact, significantly reducing friction and wear.[5][6] In some instances, a chemical reaction
between the WSz nanoparticles and the metal substrate can occur at high temperatures and
pressures, generating a thick and durable chemical tribofilm.[7]
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Applications

Nano WS: finds extensive applications as both a solid lubricant and a lubricant additive:

e As a Lubricant Additive: When dispersed in lubricating oils and greases, nano WS2 can
significantly enhance their performance.[1][8] It is commonly used in:

o Automotive engine oils and gear oils to improve fuel efficiency and reduce engine wear.[2]

[9]

o Industrial gearboxes and bearings to extend their operational life, especially under heavy
loads.[8]

o Greases for applications requiring high-temperature and extreme-pressure resistance.[10]

e As a Dry-Film Lubricant: Nano WS:z can be applied as a dry coating to components,
providing lubrication in environments where liquid lubricants are not suitable, such as in a
vacuum or at extremely high temperatures.[1][11] This is particularly relevant for:

o Aerospace and defense applications.[9]

o Precision instruments and medical devices.[2]

Quantitative Performance Data

The addition of nano WS: to lubricants results in a quantifiable improvement in tribological
properties. The following tables summarize typical performance data from various studies.

Table 1: Tribological Performance of Nano WSz as a Lubricant Additive in Oil
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Table 2: Tribological Performance of Nano WS: as a Lubricant Additive in Grease
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Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Nano Tungsten

Disulfide (Nanosheets)

This protocol describes a common method for synthesizing WSz nanosheets.

Materials:

Deionized (DI) water

Ethanol

Equipment:

e Magnetic stirrer

e 50 mL Teflon-lined stainless steel autoclave

o Centrifuge

Sodium Tungstate Dihydrate (Na2WQOa4-2H20)
Thioacetamide (C2HsNS) or Thiourea (CHaN2S)

Oxalic Acid (H2C204-2H20) (optional, as a reducing agent)
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e Drying oven
Procedure:

» Dissolve sodium tungstate dihydrate and thioacetamide/thiourea in DI water with magnetic
stirring for 15-30 minutes to form a homogeneous solution.[6][16] (A typical molar ratio might
be 1:4 for W:S source).

» Optionally, add oxalic acid to the solution and continue stirring.[6]

» Transfer the solution into a 50 mL Teflon-lined stainless steel autoclave.
o Seal the autoclave and heat it to 180-240°C for 24 hours.[6][8][9]

» Allow the autoclave to cool down to room temperature naturally.

o Collect the black precipitate by centrifugation.

o Wash the product repeatedly with DI water and ethanol to remove any unreacted precursors
and byproducts.

e Dry the final product in a vacuum oven at 60°C for 12-24 hours.[9][16]

Protocol 2: Preparation of Nano WS2 Lubricant
Dispersion

This protocol outlines the steps for dispersing nano WSz in a base lubricant.
Materials:

e Synthesized or commercially available nano WSz powder

o Base lubricant (e.g., mineral oil, synthetic oil, grease)

o Dispersing agent/surfactant (optional, e.g., oleamine, sorbitol monooleate)[15]

Equipment:
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 Ultrasonic bath or probe sonicator
e Magnetic stirrer or mechanical agitator
Procedure:

» Weigh the desired amount of nano WSz powder to achieve the target concentration in the
base lubricant (typically 0.5 - 2.0 wt%).[2][15]

e If using a dispersing agent, dissolve it in the base lubricant first.

e Gradually add the nano WS:2 powder to the base lubricant while stirring vigorously with a
magnetic stirrer or mechanical agitator.

 For liquid lubricants, sonicate the mixture using an ultrasonic bath or probe sonicator for 30-
60 minutes to ensure uniform dispersion and break up any agglomerates.[5]

o For greases, the dispersion is typically achieved through high-shear mixing.

 Visually inspect the dispersion for any signs of sedimentation. For a more quantitative
assessment of stability, techniques like zeta potential analysis can be used.

Protocol 3: Tribological Testing using a Four-Ball
Tribometer

This protocol describes a standard method for evaluating the anti-wear and extreme pressure
properties of lubricants containing nano WSa.

Equipment:

e Four-ball tribometer

e GCrl5 or AISI E-52100 steel balls (typically 12.7 mm diameter)
e Microscope for wear scar measurement

Procedure:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.researchgate.net/publication/321261634_Tribological_properties_of_lubricating_oil_with_micronano-scale_WS2_particles
https://www.tandfonline.com/doi/abs/10.1080/01932691.2018.1479269
https://www.ias.ac.in/article/fulltext/boms/033/05/0529-0534
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Thoroughly clean the steel balls with a suitable solvent (e.g., ethanol, acetone) and dry them.

o Assemble the four-ball test rig with three stationary balls in the cup and one rotating ball on
top.

e Pour the lubricant sample (with or without nano WS3) into the cup, ensuring the stationary
balls are fully submerged.

o Apply a specified load (e.g., 392 N) and set the rotational speed (e.g., 1200 rpm).[2]
e Run the test for a predetermined duration (e.g., 30 or 60 minutes).
 After the test, disassemble the rig and clean the stationary balls.

o Measure the wear scar diameter (WSD) on the three stationary balls using a calibrated
microscope.

e Calculate the average WSD.

e The coefficient of friction (COF) is typically recorded continuously by the tribometer's data
acquisition system.

o For extreme pressure testing, the load is incrementally increased until welding of the balls
occurs (Maximum Non-seizure Load, PB).[13]

Protocol 4: Tribological Testing using a Pin-on-Disc
Tribometer

This protocol outlines a method to evaluate the friction and wear characteristics of lubricants
with nano WSz under sliding contact.

Equipment:
e Pin-on-disc tribometer
e Pin and disc specimens (e.g., GCr15 or AISI 52100 steel)[17]

¢ Profilometer or microscope for wear track analysis
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Procedure:

e Clean the pin and disc specimens with a suitable solvent and dry them.

o Mount the disc on the rotating stage and the pin in the stationary holder.

o Apply a thin, uniform layer of the lubricant sample to the disc surface.

o Apply a specific normal load to the pin (e.g., 10-60 N).[6]

o Set the rotational speed of the disc (e.g., 200 rpm).[6]

e Run the test for a specified duration or number of cycles.

» The friction force is continuously measured by the tribometer, and the COF is calculated.

 After the test, measure the width and depth of the wear track on the disc using a profilometer
or microscope to determine the wear volume.

Visualizations
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Fig. 1: Experimental workflow for nano WS: lubricant development.
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Fig. 2: Lubrication mechanisms of nano tungsten disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075915#applications-of-nano-tungsten-disulfide-in-
lubrication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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